Cas no 2098051-15-9 (1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde)

• Product name: 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde
• CAS No: 2098051-15-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5046664

1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde
• 1-(pyrazin-2-yloxymethyl)cyclopropane-1-carbaldehyde
• 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H10N2O2/c12-6-9(1-2-9)7-13-8-5-10-3-4-11-8/h3-6H,1-2,7H2
• InChI Key： TWZAMNKVSVCSFH-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC1(C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1

Additional information on 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (CAS No. 2098051-15-9)

1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (CAS No. 2098051-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyrazine ring, a cyclopropane moiety, and an aldehyde functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₁₀N₂O₂, reflects its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such intermediates, reducing reliance on hazardous reagents. This compound's cyclopropane ring, known for its strain-induced reactivity, is a hotspot for designing novel enzyme inhibitors and catalysts, addressing demands for precision in medicinal chemistry.

In the context of AI-driven drug discovery, 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde has emerged as a candidate for virtual screening. Its pyrazine scaffold is frequently queried in databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening workflows. The compound's aldehyde group also enables facile derivatization, a key feature for combinatorial chemistry libraries—a topic trending in pharmaceutical R&D forums.

From a synthetic perspective, the compound's stability under mild conditions makes it suitable for flow chemistry applications, a technique gaining traction for scalable and safer production. Recent patents highlight its utility in crafting heterocyclic analogs, particularly for antiviral and antifungal agents, resonating with global health priorities post-pandemic. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, a critical factor for regulatory compliance in GMP settings.

Market analysts note rising queries for "cyclopropane derivatives in drug design" and "pyrazine-based aldehydes," reflecting the compound's commercial potential. Its role in crystal engineering—another trending topic—further expands its applicability in designing molecular materials with tailored properties. As industries pivot toward bio-based solvents, the compound's compatibility with such systems positions it as a future-proof intermediate.

In summary, 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (CAS No. 2098051-15-9) exemplifies innovation at the intersection of organic synthesis and applied research. Its multifaceted chemistry addresses contemporary challenges in life sciences and materials engineering, ensuring its prominence in both academic and industrial spheres for years to come.